Cas no 83905-67-3 (1-{5-[1-(1H-indol-3-ylmethyl)piperidin-2-yl]-3,4-dihydropyridin-1(2H)-yl}ethanone)

• Product name: 1-{5-[1-(1H-indol-3-ylmethyl)piperidin-2-yl]-3,4-dihydropyridin-1(2H)-yl}ethanone
• CAS No: 83905-67-3
• MF: C₂₁H₂₇N₃O
• MW: 337.45858
• CID: 1815080
• PubChem ID: 158591

1-{5-[1-(1H-indol-3-ylmethyl)piperidin-2-yl]-3,4-dihydropyridin-1(2H)-yl}ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{5-[1-(1H-indol-3-ylmethyl)piperidin-2-yl]-3,4-dihydropyridin-1(2H)-yl}ethanone
• Gramodendrine
• Pyridine, 1-acetyl-1,2,3,4-tetrahydro-5-(1-(1H-indol-3-ylmethyl)-2-piperidinyl)-
• 1-[5-[1-(1H-indol-3-ylmethyl)piperidin-2-yl]-3,4-dihydro-2H-pyridin-1-yl]ethanone
• 1-[5-{1-[(1H-Indol-3-yl)methyl]piperidin-2-yl}-3,4-dihydropyridin-1(2H)-yl]ethan-1-one
• DTXSID701004050
• AKOS040734262
• 83905-67-3
• SCHEMBL3133075

• Inchi： InChI=1S/C21H27N3O/c1-16(25)23-12-6-7-17(14-23)21-10-4-5-11-24(21)15-18-13-22-20-9-3-2-8-19(18)20/h2-3,8-9,13-14,21-22H,4-7,10-12,15H2,1H3
• InChI Key： YRVWJJHMGFKSBV-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCCC(=C1)C2CCCCN2CC3=CNC4=CC=CC=C43

Computed Properties

• Exact Mass: 337.215412493g/mol
• Monoisotopic Mass: 337.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.3Ų
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles